Iridium muriate

• IUPAC Name: iridium;tetrachloride
• InChI: InChI=1S/4ClH.Ir/h4*1H;/p-4
• InChI Key: YOLNUNVVUJULQZ-UHFFFAOYSA-J
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Cl-].[Ir]
• Molecular Formula: Cl4Ir-4
• Molecular Weight: 334.0 g/mol
• CAS No.: 12645-45-3

Description

Iridium muriate, also known as iridium chloride, is a chemical compound composed of iridium and chlorine. It is typically found in the form of iridium(III) chloride (IrCl₃) or iridium(IV) chloride (IrCl₄). Iridium is a rare and precious metal known for its high density, corrosion resistance, and high melting point. This compound is used in various applications, including catalysis, electronics, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

Iridium muriate can be synthesized through several methods. One common method involves the reaction of iridium metal with chlorine gas at high temperatures. This process produces iridium(III) chloride:

$$\text{2 Ir (s) + 3 Cl}_2 \text{(g) → 2 IrCl}_3 \text{(s)}$$2 Ir (s) + 3 Cl2​(g) → 2 IrCl3​(s)

Another method involves the dissolution of iridium in aqua regia (a mixture of nitric acid and hydrochloric acid), followed by the evaporation of the solution to yield iridium(IV) chloride:

$$\text{Ir (s) + 4 HCl (aq) + 2 HNO}_3 \text{(aq) → IrCl}_4 \text{(aq) + 2 NO}_2 \text{(g) + 2 H}_2\text{O (l)}$$Ir (s) + 4 HCl (aq) + 2 HNO3​(aq) → IrCl4​(aq) + 2 NO2​(g) + 2 H2​O (l)

Industrial Production Methods

Industrial production of this compound typically involves the chlorination of iridium sponge or powder at elevated temperatures. The process is carried out in a controlled environment to ensure the purity of the final product. The resulting iridium chloride is then purified through recrystallization or sublimation.

Chemical Reactions Analysis

Types of Reactions

Iridium muriate undergoes various chemical reactions, including:

Oxidation: Iridium(III) chloride can be oxidized to iridium(IV) chloride using strong oxidizing agents such as chlorine gas.

Reduction: Iridium(IV) chloride can be reduced to iridium(III) chloride using reducing agents like hydrogen gas.

Substitution: Iridium chloride can undergo ligand substitution reactions with various ligands, forming complexes with different properties.

Common Reagents and Conditions

Oxidation: Chlorine gas at elevated temperatures.

Reduction: Hydrogen gas at high temperatures.

Substitution: Various ligands such as phosphines, amines, and carbonyls under controlled conditions.

Major Products Formed

Oxidation: Iridium(IV) chloride (IrCl₄).

Reduction: Iridium(III) chloride (IrCl₃).

Substitution: Various iridium complexes depending on the ligands used.

Scientific Research Applications

Iridium muriate has numerous scientific research applications:

Chemistry: Used as a catalyst in various chemical reactions, including hydrogenation, oxidation, and carbon-carbon bond formation.

Biology: Employed in the development of biosensors and bioimaging agents due to its luminescent properties.

Medicine: Investigated for its potential use in anticancer therapies, particularly in the form of iridium complexes.

Industry: Utilized in the production of high-performance materials, such as electrodes for electrochemical applications and components in electronic devices.

Mechanism of Action

The mechanism of action of iridium muriate depends on its specific application. In catalysis, iridium chloride acts as a catalyst by facilitating the formation and breaking of chemical bonds. In biological applications, iridium complexes can interact with cellular components, generating reactive oxygen species (ROS) that induce cell death in cancer cells. The molecular targets and pathways involved vary depending on the specific iridium complex and its application.

Comparison with Similar Compounds

Iridium muriate can be compared with other iridium compounds and transition metal chlorides:

Iridium(III) chloride vs. Iridium(IV) chloride: Iridium(III) chloride is more stable and commonly used, while iridium(IV) chloride is a stronger oxidizing agent.

Platinum chloride: Similar to iridium chloride, platinum chloride is used in catalysis and anticancer therapies. iridium compounds often exhibit higher stability and different reactivity profiles.

Ruthenium chloride: Another transition metal chloride used in catalysis and medicine. Iridium chloride complexes often show unique photophysical properties compared to ruthenium complexes.

List of Similar Compounds

• Platinum chloride (PtCl₂, PtCl₄)
• Ruthenium chloride (RuCl₃)
• Rhodium chloride (RhCl₃)
• Palladium chloride (PdCl₂)

This compound stands out due to its unique combination of stability, reactivity, and photophysical properties, making it a valuable compound in various scientific and industrial applications.

Biological Activity

Iridium muriate, a compound of iridium, has garnered interest in the field of medicinal chemistry due to its unique biological activities. This article explores its antimicrobial and anticancer properties, supported by research findings and case studies.

Overview of Iridium Compounds

Iridium, a transition metal, is known for its diverse coordination chemistry and potential therapeutic applications. Iridium complexes, particularly those with cyclometallated structures, have been shown to exhibit significant biological activities, including antibacterial and anticancer effects. The biological mechanisms of these compounds often involve interactions with cellular components such as DNA and proteins.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of iridium complexes, particularly against Gram-positive bacteria like Staphylococcus aureus. For instance, one study reported that an iridium(III) complex demonstrated a minimum inhibitory concentration (MIC) of 3.60 μM and a minimum bactericidal concentration (MBC) of 7.19 μM against S. aureus, indicating potent bactericidal activity .

Table 1: Antimicrobial Activity of Iridium Compounds

Compound	MIC (μM)	MBC (μM)	Target Organism
Iridium Complex 1	3.60	7.19	Staphylococcus aureus
Iridium Complex 2	5.00	10.00	Escherichia coli
Iridium Complex 3	2.50	5.00	Pseudomonas aeruginosa

The mechanism behind the antibacterial activity is thought to involve the complexes' ability to penetrate bacterial cell membranes due to their lipophilicity, leading to disruption of cellular functions .

Anticancer Properties

Iridium complexes also show promise in cancer therapy. A systematic study compared the anticancer activity of various iridium complexes against different cancer cell lines, revealing significant cytotoxic effects. Notably, some complexes induced mitochondrial membrane hyperpolarization, which is associated with triggering apoptosis in cancer cells .

Case Study: Anticancer Activity

In a study involving several iridium(III) complexes, researchers found that complex 2d led to mitochondrial membrane hyperpolarization by approximately 32.3% after 24 hours compared to untreated cells. This was indicative of its potential to induce apoptosis through mitochondrial dysfunction .

Table 2: Cytotoxicity of Iridium Compounds on Cancer Cell Lines

Compound	Cell Line	IC50 (μM)
Iridium Complex A	A2780 (Ovarian)	4.50
Iridium Complex B	HeLa (Cervical)	6.20
Iridium Complex C	MDA-MB-231 (Breast)	5.80

The biological activity of iridium compounds can be attributed to several mechanisms:

• DNA Interaction : Some iridium complexes can intercalate with DNA, disrupting replication and transcription processes.
• Reactive Oxygen Species (ROS) Generation : Certain complexes generate ROS upon light activation, which can lead to oxidative stress and cell death in cancer cells .
• Mitochondrial Dysfunction : As noted earlier, these compounds can cause hyperpolarization of mitochondrial membranes, leading to apoptotic pathways being activated.

Q & A

Basic Research Questions

Q. What established methods are used to synthesize iridium muriate, and how can reaction conditions be optimized for purity?

Answer: this compound synthesis typically involves hydrothermal or solvothermal methods using precursors like IrCl₃ and HCl. Key parameters include temperature (150–200°C), reagent stoichiometry, and reaction duration. Optimization requires iterative testing of these variables, followed by characterization via X-ray diffraction (XRD) to confirm crystallinity, nuclear magnetic resonance (NMR) for ligand environment analysis, and inductively coupled plasma optical emission spectroscopy (ICP-OES) for purity assessment .

Table 1: Synthesis Method Comparison

Method	Reagents	Temperature (°C)	Yield (%)	Characterization Techniques
Hydrothermal	IrCl₃, HCl	150	75	XRD, SEM, ICP-OES
Solvothermal	IrCl₃, NH₄Cl	180	82	XRD, TEM, FTIR

Q. How should researchers characterize the stability of this compound under varying environmental conditions?

Answer: Stability studies involve exposing the compound to controlled humidity, temperature, and pH levels. Techniques include thermogravimetric analysis (TGA) for thermal stability, dynamic light scattering (DLS) for colloidal stability in solution, and X-ray photoelectron spectroscopy (XPS) to monitor surface oxidation. Reproducibility requires triplicate trials and comparison with reference compounds .

Advanced Research Questions

Q. What methodologies resolve discrepancies in reported spectroscopic data for this compound?

Answer: Discrepancies arise from impurities or instrumental variability. Recommended steps:

Purity Verification : Use X-ray crystallography to confirm structural integrity.

Cross-Validation : Compare NMR/XPS data with high-purity standards.

Multi-Technique Approach : Integrate FTIR, Raman, and XAFS to cross-check ligand bonding .

Q. How can computational modeling elucidate the electronic structure and catalytic mechanisms of this compound?

Answer: Density functional theory (DFT) simulations predict electronic configurations, which are validated experimentally via XPS (core-electron shifts) and UV-Vis spectroscopy (d-d transitions). For catalytic studies (e.g., oxygen evolution reaction), combine cyclic voltammetry with operando XAFS to track real-time structural changes .

Table 2: Key Parameters for Mechanistic Studies

Technique	Application	Validation Method
DFT	Bandgap prediction	Experimental UV-Vis
Operando XAFS	Active site identification	Cyclic voltammetry

Q. What experimental designs address contradictory findings in this compound’s catalytic activity across studies?

Answer: Contradictions often stem from differing synthesis protocols or testing environments. Solutions:

Standardized Synthesis : Adopt uniform protocols (e.g., ISO guidelines for nanoparticle synthesis).

Controlled Testing : Use identical electrolyte pH and temperature in electrochemical cells.

Data Normalization : Report activity metrics (e.g., turnover frequency) relative to surface area or mass loading .

Q. How can researchers design comparative studies between this compound and other iridium compounds (e.g., IrO₂)?

Answer:

• Variable Isolation : Compare compounds under identical electrochemical conditions (e.g., 0.5 M H₂SO₄, 25°C).
• Performance Metrics : Focus on overpotential, Tafel slope, and long-term stability.
• Microstructural Analysis : Use TEM to correlate activity with crystallite size/defects .

Q. Methodological Guidelines

• Reproducibility : Document synthesis parameters (e.g., stirring rate, annealing time) per .
• Data Presentation : Follow IMRAD structure (Introduction, Methods, Results, Discussion) with clear links between hypotheses and results .
• Ethics : Disclose conflicts of interest and obtain institutional approval for hazardous material handling .